3-Methyl-2-butanol

• CAS No.: 598-75-4
• Product Name: 3-Methyl-2-butanol
• Molecular Formula: C5H12O; CH3(CH2)2CHOHCH3; C5H12O
• Molecular Weight: 88.15 g/mol
• IUPAC Name: 3-methylbutan-2-ol
• Standard InChI: InChI=1S/C5H12O/c1-4(2)5(3)6/h4-6H,1-3H3
• Standard InChIKey: MXLMTQWGSQIYOW-UHFFFAOYSA-N
• SMILES: CC(C)C(C)O
• Canonical SMILES: CC(C)C(C)O
• Boiling Point: 119 °C
• Density: Relative density (water = 1): 0.8; 0.815-0.821
• Flash Point: 33 °C
• Melting Point: -50 °C
• Physical Description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 3-Methyl-2-butanol, also known as (CH3)2chch(OH)CH3 or 1, 2-dimethylpropanol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 3-Methyl-2-butanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-2-butanol has been primarily detected in feces. Within the cell, 3-methyl-2-butanol is primarily located in the cytoplasm. 3-Methyl-2-butanol exists in all eukaryotes, ranging from yeast to humans. 3-Methyl-2-butanol can be biosynthesized from isopentane. 3-Methyl-2-butanol is a fruity tasting compound that can be found in alcoholic beverages, citrus, fruits, and pomes. This makes 3-methyl-2-butanol a potential biomarker for the consumption of these food products.; 3-methyl-2-butanol is a secondary alcohol that is 2-butanol carrying an additional methyl substituent at position 3. It has a role as a polar solvent and a plant metabolite. It derives from a hydride of an isopentane.
• Solubility: 56 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 16.6 (good)
• Synonyms: Isopropyl methyl carbinol
• Vapor Density: Relative vapor density (air = 1): 3.0
• Vapor Pressure: Vapor pressure, kPa at 20 °C: 0.55
• PubChem Compound: 11732
• Last Modified: Nov 11 2021